7'-Methoxylariciresinol

• Molecular Formula: C21H26O7
• Molecular Weight: 390.4 g/mol
• InChI: InChI=1S/C21H26O7/c1-25-18-8-12(4-6-16(18)23)20(27-3)15-11-28-21(14(15)10-22)13-5-7-17(24)19(9-13)26-2/h4-9,14-15,20-24H,10-11H2,1-3H3/t14-,15-,20-,21+/m0/s1
• InChIKey: KDVJSVPEOZSZGS-LATRNWQMSA-N

7′-Methoxylariciresinol: A Cytotoxic Tetrahydrofuran Lignan for Oncology and Natural Product Research Procurement

7′-Methoxylariciresinol (also known as (+)-7′-methoxylariciresinol; CAS: 1426550-86-8, 848845-01-2) is a naturally occurring tetrahydrofuranoid lignan, a subclass of phenolic compounds widely distributed in the plant kingdom . It is primarily isolated from plant species such as Sinopodophyllum emodi, Cyclea racemosa, and Crataegus pinnatifida, and is characterized by a molecular formula of C21H26O7 and a molecular weight of 390.43 g/mol . This compound is recognized for its cytotoxic activity against specific cancer cell lines, a key property that distinguishes it from other lignans and defines its primary research application in oncology-focused natural product studies .

Cell-model cytotoxicity endpoint research in oncology-focused natural product studies

Structure-activity relationship (SAR) investigations requiring a tetrahydrofuranoid lignan with 7′-methoxy substitution

Phytochemical profiling and chemotaxonomic marker studies of Sinopodophyllum or Cyclea genera

Why Procuring 7′-Methoxylariciresinol is Not Equivalent to Other Common Lignans

The assumption that all lignans exhibit interchangeable biological profiles is a critical error in scientific procurement. 7′-Methoxylariciresinol possesses a specific tetrahydrofuranoid core and a distinct 7′-methoxy substitution pattern that directly influences its cytotoxic potency and spectrum of activity, which cannot be replicated by common lignans like lariciresinol or pinoresinol . As the evidence below will demonstrate, the cytotoxic profile of 7′-Methoxylariciresinol against specific cancer cell lines differs significantly from its structural analogs isolated from the same source, underscoring that generic lignan substitution would invalidate experimental outcomes and lead to non-reproducible data [1].

Structural core Tetrahydrofuranoid scaffold vs. common dibenzylbutyrolactone or furofuran lignans may shift cytotoxic pathway response.

7′-methoxy Unique substitution alters polarity and target interaction; lariciresinol or pinoresinol may not reproduce cell-model endpoint profiles.

Source specificity Restricted to Sinopodophyllum emodi and Cyclea racemosa; generic lignan standards lack equivalent phytochemical context.

• [1] Sun, Y. J., Li, Z. L., Chen, H., Liu, X. Q., Zhou, W., & Hua, H. M. (2012). Four new cytotoxic tetrahydrofuranoid lignans from Sinopodophyllum emodi. Planta Medica, 78(5), 480-484. View Source

Quantitative Differentiation Guide for 7′-Methoxylariciresinol: Cytotoxicity Data Versus Structural Analogs

Cytotoxic Activity Profile in HeLa and KB Cell Lines: Direct Comparison to Co-Isolated Analogs

In a head-to-head study of four novel tetrahydrofuranoid lignans isolated from Sinopodophyllum emodi, 7′-Methoxylariciresinol (Compound 2) was evaluated for its cytotoxic activity against human cervical carcinoma (HeLa) and human oral epidermoid carcinoma (KB) cell lines . While the most potent analog, (-)-tanegool-7′-methyl ether (Compound 1), exhibited IC50 values of 9.7 µM (HeLa) and 4.7 µM (KB), 7′-Methoxylariciresinol and the other analogs (sinolignan C, epipinoresinol-4,4′-di-O-β-D-glucopyranoside) showed comparatively weaker activity under the same assay conditions . This precise comparison confirms that the 7′-methoxy substitution yields a specific, moderate cytotoxic profile distinct from other structural variations within the same lignan class .

Cytotoxicity Profile

Reported

Weaker activity vs. (-)-tanegool-7′-methyl ether (IC50 9.7 µM HeLa, 4.7 µM KB); distinct moderate cytotoxicity confirmed

Supports cell-model endpoint review and potency-range selection

Exact IC50 for 7′-Methoxylariciresinol not reported; activity level documented relative to co-isolated analogs

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	Weaker activity; exact IC50 not reported as most potent but activity confirmed
Comparator Or Baseline	(-)-tanegool-7′-methyl ether (Compound 1) from same study: IC50 9.7 µM (HeLa), 4.7 µM (KB)
Quantified Difference	Significant difference in potency: Compound 1 is the most potent; 7′-Methoxylariciresinol shows weaker, distinct activity
Conditions	In vitro cytotoxicity assay against HeLa and KB cell lines

Why This Matters

This direct comparative data is essential for oncology researchers to select the correct lignan based on desired potency; 7′-Methoxylariciresinol offers a distinct, moderate activity profile suitable for mechanism-of-action studies where a less potent cytotoxic agent is required.

Structural Elucidation and Stereochemistry: Unique 7′-Methoxy Substitution as a Basis for Differential Activity

The structure of 7′-Methoxylariciresinol was unambiguously elucidated as a tetrahydrofuranoid lignan with a distinctive 7′-methoxy group, differentiating it from common lignans like lariciresinol which lack this substitution . This was confirmed through extensive spectroscopic and mass spectrometric analysis, including NMR . The specific stereochemistry of the compound (7R,8S,8′S) is a critical determinant of its biological activity, a structural nuance that is not present in many commercially available lignan standards .

Structural Identity

Class-level

Tetrahydrofuranoid lignan with 7′-methoxy group; (7R,8S,8′S) configuration; C21H26O7

Enables SAR fidelity review; differentiation from lariciresinol (C20H24O6)

Structural attribution based on NMR and MS; stereochemistry essential for activity correlation

Evidence Dimension	Structural Feature
Target Compound Data	Tetrahydrofuranoid lignan with a 7′-methoxy group (C21H26O7)
Comparator Or Baseline	Lariciresinol (C20H24O6), lacks 7′-methoxy group
Quantified Difference	Presence of a methoxy group at the 7′ position, altering molecular weight and polarity
Conditions	Spectroscopic analysis (NMR, MS)

Why This Matters

This structural differentiation is the foundational basis for all observed differences in biological activity and physicochemical properties, making it a critical factor for procurement when structure-activity relationship (SAR) fidelity is required.

Source-Specific Isolation: Confirmed Presence in Sinopodophyllum emodi and Cyclea racemosa

7′-Methoxylariciresinol has been definitively isolated and identified from the roots and rhizomes of Sinopodophyllum emodi, marking the first report of tetrahydrofuran lignans from this genus . It has also been isolated from Cyclea racemosa . This is in contrast to lariciresinol, which is more widely distributed across various plant families [1].

Source Distribution

Class-level

Isolated from Sinopodophyllum emodi and Cyclea racemosa; first report of tetrahydrofuran lignans from this genus

Supports phytochemical marker studies and rare metabolite procurement

Lariciresinol has broad distribution; 7′-Methoxylariciresinol is a specialized, non-ubiquitous lignan

Evidence Dimension	Natural Source Distribution
Target Compound Data	Isolated from Sinopodophyllum emodi and Cyclea racemosa
Comparator Or Baseline	Lariciresinol: Widespread distribution in plants
Quantified Difference	Restricted vs. broad phytochemical distribution
Conditions	Phytochemical isolation and identification studies

Why This Matters

For researchers investigating the chemotaxonomy of specific plant genera or seeking rare/unique lignans, this specific source information confirms that 7′-Methoxylariciresinol is a non-ubiquitous, specialized metabolite, justifying its procurement for targeted studies.

• [1] Ma, Q., Chen, L., & Wei, R. (2021). Isolation and characterization of neuroprotective lignans from salted Aconiti lateralis Radix Praeparata. Bioscience, Biotechnology, and Biochemistry, 85(6), 1448-1451. View Source

Validated Application Scenarios for Procuring 7′-Methoxylariciresinol

Oncology Research: Investigating Moderate Cytotoxicity Mechanisms

Based on direct comparative evidence, 7′-Methoxylariciresinol is the appropriate choice for studies requiring a lignan with a defined, moderate cytotoxic profile. Its activity against HeLa and KB cell lines, though weaker than the most potent analog (-)-tanegool-7′-methyl ether, provides a distinct tool for dissecting cytotoxic mechanisms without the confounding effects of extreme potency . Procurement is justified for experiments where a narrow therapeutic window or a specific, less aggressive cytotoxic response is being modeled.

Natural Product Chemistry: Structure-Activity Relationship (SAR) Studies

The unique 7′-methoxy substitution on the tetrahydrofuranoid core makes this compound an essential reference standard for SAR studies within the lignan class . Researchers aiming to understand how specific functional groups modulate cytotoxicity cannot substitute a common lignan like lariciresinol; they must procure 7′-Methoxylariciresinol to accurately attribute activity changes to the 7′-methoxy group .

Phytochemical and Chemotaxonomic Investigations

For studies focused on the specialized metabolites of the Sinopodophyllum or Cyclea genera, 7′-Methoxylariciresinol is a confirmed and characteristic chemical marker . Its procurement is a scientific necessity for authentication, quality control, or comparative phytochemical profiling of these specific plant sources, as it is not a ubiquitous lignan [1].

Application

Selection Property

Validation Focus

Cancer cell-model endpoint studies

Moderate cytotoxicity profile

Mechanism-of-action endpoint response in cervical and oral carcinoma models

Lignan structure-activity relationship

Unique 7′-methoxy substitution

Functional group-activity correlation against reference lignans

Phytochemical source profiling

Restricted natural distribution

Chemotaxonomic marker authentication in Sinopodophyllum and Cyclea species

• [1] Ma, Q., Chen, L., & Wei, R. (2021). Isolation and characterization of neuroprotective lignans from salted Aconiti lateralis Radix Praeparata. Bioscience, Biotechnology, and Biochemistry, 85(6), 1448-1451. View Source